Cas no 219617-09-1 ((S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate)

(S)-Methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate is a protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key advantages include the presence of two tert-butoxycarbonyl (Boc) groups, which provide excellent stability and selective deprotection under mild acidic conditions. The methyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic applications. The compound’s chiral center at the α-carbon ensures stereoselective incorporation into target molecules, making it valuable for asymmetric synthesis. The 4-oxobutanoate functionality offers versatility for further functionalization, such as reductive amination or nucleophilic addition. This reagent is particularly useful in the preparation of complex peptides and bioactive molecules requiring controlled reactivity and high purity.

(S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate structure

219617-09-1 structure

Product Name:(S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate

CAS No:219617-09-1

MF:C₁₅H₂₅NO₇

MW:331.361505270004

MDL:MFCD11975836

CID:1409425

Update Time:2025-05-27

(S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2-[bis[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,methyl ester, (2S)-
- (S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate
- methyl (2S)-2-{(tert-butoxy)-N-[(tert-butyl)oxycarbonyl]carbonylamino}-4-oxobutanoate
- Methyl (S)-2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate
- MDL： MFCD11975836
- Inchi： 1S/C15H25NO7/c1-14(2,3)22-12(19)16(13(20)23-15(4,5)6)10(8-9-17)11(18)21-7/h9-10H,8H2,1-7H3/t10-/m0/s1
- InChI Key： QFEVCOWXQPPBLI-JTQLQIEISA-N
- SMILES： C(OC)(=O)[C@@H](N(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O)CC=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 11

(S)-methyl 2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1001931-5g	methyl (2S)-2-{(tert-butoxy)-N-[(tert-butyl)oxycarbonyl]carbonylamino}-4-oxobutanoate	219617-09-1	95%	5g	$3000	2024-07-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612321-1g	Methyl (S)-2-(bis(tert-butoxycarbonyl)amino)-4-oxobutanoate	219617-09-1	98%	1g	￥29937	2023-04-06
eNovation Chemicals LLC	Y1001931-5g	methyl (2S)-2-{(tert-butoxy)-N-[(tert-butyl)oxycarbonyl]carbonylamino}-4-oxobutanoate	219617-09-1	95%	5g	$3000	2025-02-20
eNovation Chemicals LLC	Y1001931-5g	methyl (2S)-2-{(tert-butoxy)-N-[(tert-butyl)oxycarbonyl]carbonylamino}-4-oxobutanoate	219617-09-1	95%	5g	$3000	2025-02-26